Methyl phenylacetate

• CAS No.: 101-41-7
• Product Name: Methyl phenylacetate
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: methyl 2-phenylacetate
• Standard InChI: InChI=1S/C9H10O2/c1-11-9(10)7-8-5-3-2-4-6-8/h2-6H,7H2,1H3
• Standard InChIKey: CRZQGDNQQAALAY-UHFFFAOYSA-N
• SMILES: COC(=O)CC1=CC=CC=C1
• Canonical SMILES: COC(=O)CC1=CC=CC=C1
• Boiling Point: 216.5 °C; 215 °C
• Colorform: Colorless liquid
• Density: d1616 1.06; 1.062 g/mL; 1.061-1.067
• Physical Description: Colourless to nearly colourless liquid; intense odour suggestive of honey and jasmine
• Description: Methyl benzeneacetate, also known as fema 2733 or mephaneine, belongs to the class of organic compounds known as benzene and substituted derivatives. These are aromatic compounds containing one monocyclic ring system consisting of benzene. Methyl benzeneacetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, methyl benzeneacetate is primarily located in the cytoplasm. Methyl benzeneacetate exists in all eukaryotes, ranging from yeast to humans. Methyl benzeneacetate is a sweet, almond, and floral tasting compound that can be found in a number of food items such as fruits, pepper (c. frutescens), coffee and coffee products, and corn. This makes methyl benzeneacetate a potential biomarker for the consumption of these food products.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: In water, 2.072X10+3 mg/L at 25 °C (est); Soluble in most organic solvents; 1:6 in 60% alcohol; insoluble in water, glycerin and propylene glycol.; Insoluble in water, glyceryl, propylene glycol; soluble in oils; 1 mL in 6 mL 60% ethanol (in ethanol)
• Synonyms: methyl phenylacetate
• Vapor Density: 5.18 (Air = 1)
• Vapor Pressure: 0.13 mm Hg at 20 °C
• PubChem Compound: 7559
• Last Modified: Nov 11 2021